Cas no 94978-86-6 (4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-)

4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- structure
94978-86-6 structure
Product Name:4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-
CAS No:94978-86-6
MF:C12H9NO2
MW:199.205363035202
CID:817872
PubChem ID:736018
Update Time:2025-04-19

4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo-
    • 3-CYANO-6,7-DIMETHYLCHROMONE
    • 6,7-dimethyl-4-oxochromene-3-carbonitrile
    • 6,7-dimethyl-3-cyanochromone
    • 6,7-Dimethyl-4-oxo-4H-1-benzopyran-3-carbonitrile
    • 6,7-dimethyl-4-oxo-4h-chromene-3-carbonitrile
    • DTXSID70352907
    • AKOS015916667
    • MFCD00191957
    • SCHEMBL13978666
    • 94978-86-6
    • FT-0692840
    • Inchi: 1S/C12H9NO2/c1-7-3-10-11(4-8(7)2)15-6-9(5-13)12(10)14/h3-4,6H,1-2H3
    • InChI Key: YBBAUISOAUXLKI-UHFFFAOYSA-N
    • SMILES: O1C=C(C#N)C(C2C=C(C)C(C)=CC1=2)=O

Computed Properties

  • Exact Mass: 199.06300
  • Monoisotopic Mass: 199.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.25
  • Melting Point: 206-209 °C(lit.)
  • Boiling Point: 347.8°Cat760mmHg
  • Flash Point: 151.8°C
  • Refractive Index: 1.594
  • PSA: 54.00000
  • LogP: 2.28148
  • Solubility: Not available

4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4H-1-Benzopyran-3-carbonitrile,6,7-dimethyl-4-oxo- Production Method

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